Cas no 29333-99-1 (1,7-Heptanediamine,N1,N1,N7,N7-tetramethyl-)
29333-99-1 structure
Product Name:1,7-Heptanediamine,N1,N1,N7,N7-tetramethyl-
CAS No:29333-99-1
MF:C11H26N2
MW:186.337543010712
CID:270189
PubChem ID:193650
Update Time:2025-04-19
1,7-Heptanediamine,N1,N1,N7,N7-tetramethyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,7-Heptanediamine,N1,N1,N7,N7-tetramethyl-
- N,N,N',N'-tetramethylheptane-1,7-diamine
- 1,7-Heptanediamine, N,N,N',N'-tetramethyl-
- 1,7-heptanediamine, N~1~,N~1~,N~7~,N~7~-tetramethyl-
- SCHEMBL231640
- [7-(DIMETHYLAMINO)HEPTYL]DIMETHYLAMINE
- 1,7TMH
- 29333-99-1
- N,N,N',N'-Tetramethyl-1,7-heptanediamine
- DTXSID00183569
- N,N'-Tetramethyl-1,7-heptanediamine
-
- Inchi: 1S/C11H26N2/c1-12(2)10-8-6-5-7-9-11-13(3)4/h5-11H2,1-4H3
- InChI Key: JMMMFBSLBPPLFB-UHFFFAOYSA-N
- SMILES: N(C)(C)CCCCCCCN(C)C
Computed Properties
- Exact Mass: 186.20978
- Monoisotopic Mass: 186.21
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 8
- Complexity: 88.3
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 6.5Ų
Experimental Properties
- Density: 0.829
- Boiling Point: 225.6°Cat760mmHg
- Flash Point: 81.6°C
- Refractive Index: 1.45
- PSA: 6.48
1,7-Heptanediamine,N1,N1,N7,N7-tetramethyl- Related Literature
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
29333-99-1 (1,7-Heptanediamine,N1,N1,N7,N7-tetramethyl-) Related Products
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